N-[2-(diethylamino)-5-nitrobenzylidene]-4H-1,2,4-triazol-4-amine

• IUPAC Name: N,N-diethyl-4-nitro-2-[(E)-1,2,4-triazol-4-yliminomethyl]aniline
• InChI: InChI=1S/C13H16N6O2/c1-3-17(4-2)13-6-5-12(19(20)21)7-11(13)8-16-18-9-14-15-10-18/h5-10H,3-4H2,1-2H3/b16-8+
• InChI Key: ZXBNMAREPJWGNS-LZYBPNLTSA-N
• Canonical SMILES: CCN(CC)C1=C(C=C(C=C1)[N+](=O)[O-])C=NN2C=NN=C2
• Isomeric SMILES: CCN(CC)C1=C(C=C(C=C1)[N+](=O)[O-])/C=N/N2C=NN=C2
• Molecular Formula: C13H16N6O2
• Molecular Weight: 288.31 g/mol

Description

N-[2-(diethylamino)-5-nitrobenzylidene]-4H-1,2,4-triazol-4-amine, also known as DNTBTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. In

Mechanism of Action

The mechanism of action of N-[2-(diethylamino)-5-nitrobenzylidene]-4H-1,2,4-triazol-4-amine is not fully understood, but studies suggest that it interacts with cellular components such as proteins and DNA. In cancer cells, N-[2-(diethylamino)-5-nitrobenzylidene]-4H-1,2,4-triazol-4-amine induces apoptosis by activating the caspase pathway, which leads to the cleavage of proteins and DNA fragmentation. In protein-ligand interactions, N-[2-(diethylamino)-5-nitrobenzylidene]-4H-1,2,4-triazol-4-amine binds to the target protein and undergoes a conformational change, resulting in a change in fluorescence intensity. In MOFs, N-[2-(diethylamino)-5-nitrobenzylidene]-4H-1,2,4-triazol-4-amine acts as a ligand that coordinates with metal ions to form a three-dimensional network.
Biochemical and Physiological Effects:
N-[2-(diethylamino)-5-nitrobenzylidene]-4H-1,2,4-triazol-4-amine has been shown to have both biochemical and physiological effects. In cancer cells, N-[2-(diethylamino)-5-nitrobenzylidene]-4H-1,2,4-triazol-4-amine inhibits cell growth and induces apoptosis. In protein-ligand interactions, N-[2-(diethylamino)-5-nitrobenzylidene]-4H-1,2,4-triazol-4-amine can be used to study the binding affinity and specificity of proteins. In MOFs, N-[2-(diethylamino)-5-nitrobenzylidene]-4H-1,2,4-triazol-4-amine contributes to the stability and porosity of the material.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(diethylamino)-5-nitrobenzylidene]-4H-1,2,4-triazol-4-amine in lab experiments is its fluorescent properties, which allow for easy detection and quantification. Another advantage is its versatility, as it can be used in various fields such as medicinal chemistry, biochemistry, and materials science. However, a limitation of using N-[2-(diethylamino)-5-nitrobenzylidene]-4H-1,2,4-triazol-4-amine is its potential toxicity, as it has been shown to induce cell death in cancer cells.

Future Directions

There are several future directions for the research and development of N-[2-(diethylamino)-5-nitrobenzylidene]-4H-1,2,4-triazol-4-amine. In medicinal chemistry, further studies can be conducted to optimize its anti-cancer properties and reduce its toxicity. In biochemistry, N-[2-(diethylamino)-5-nitrobenzylidene]-4H-1,2,4-triazol-4-amine can be used to study the structure and function of proteins in more detail. In materials science, MOFs based on N-[2-(diethylamino)-5-nitrobenzylidene]-4H-1,2,4-triazol-4-amine can be synthesized with improved properties such as higher porosity and selectivity. Overall, N-[2-(diethylamino)-5-nitrobenzylidene]-4H-1,2,4-triazol-4-amine has the potential to contribute to various fields of scientific research and development.

Synthesis Methods

The synthesis of N-[2-(diethylamino)-5-nitrobenzylidene]-4H-1,2,4-triazol-4-amine involves the condensation of 2-(diethylamino)-5-nitrobenzaldehyde with 4H-1,2,4-triazol-4-amine in the presence of a catalyst such as acetic acid. The resulting compound is a yellow crystalline solid that is soluble in organic solvents such as ethanol and chloroform.

Scientific Research Applications

N-[2-(diethylamino)-5-nitrobenzylidene]-4H-1,2,4-triazol-4-amine has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, N-[2-(diethylamino)-5-nitrobenzylidene]-4H-1,2,4-triazol-4-amine has been investigated for its anti-cancer properties. Studies have shown that N-[2-(diethylamino)-5-nitrobenzylidene]-4H-1,2,4-triazol-4-amine inhibits the growth of cancer cells by inducing apoptosis or programmed cell death. In biochemistry, N-[2-(diethylamino)-5-nitrobenzylidene]-4H-1,2,4-triazol-4-amine has been used as a fluorescent probe to study protein-ligand interactions. In materials science, N-[2-(diethylamino)-5-nitrobenzylidene]-4H-1,2,4-triazol-4-amine has been used as a building block for the synthesis of metal-organic frameworks (MOFs) that have potential applications in gas storage and separation.